Cas no 1504495-83-3 ((3-Aminothietan-3-yl)methanol)

• Product Name: (3-Aminothietan-3-yl)methanol
• CAS No: 1504495-83-3
• MF: C₄H₉NOS
• MW: 119.185359716415
• CID: 6793332
• PubChem ID: 82650951
• Update Time: 2024-09-13

(3-Aminothietan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Aminothietan-3-yl)methanol
• 1504495-83-3

• Inchi： 1S/C4H9NOS/c5-4(1-6)2-7-3-4/h6H,1-3,5H2
• InChI Key： ROJVJYJAOSFZNF-UHFFFAOYSA-N
• SMILES： S1CC(CO)(C1)N

Computed Properties

• Exact Mass: 119.04048508g/mol
• Monoisotopic Mass: 119.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 71.6Ų